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Compound of Interest

Compound Name: Bnadd

CAS No.: 111863-65-1

Cat. No.: B055680

Get Quote

This guide provides a comprehensive overview of the discovery, synthesis, mechanism of

action, and key experimental protocols related to the potent synthetic opioid, Fentanyl. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Discovery and Development
Fentanyl, a potent synthetic opioid, was first synthesized by Dr. Paul Janssen in 1959 at his

company, Janssen Pharmaceutica. It is estimated to be 50 to 100 times more potent than

morphine.[1] Its development was a significant milestone in pain management, particularly for

cancer patients and for use as an anesthetic.[1]

Chemical Synthesis
The chemical synthesis of Fentanyl is a multi-step process. A common laboratory synthesis

route is the Siegfried method. The process involves several key intermediates and reactions.

Experimental Protocol: Siegfried Synthesis of Fentanyl
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Reaction of 4-piperidone with phenethylamine: 4-piperidone hydrochloride hydrate is reacted

with phenethylamine in the presence of a reducing agent, such as sodium borohydride, to

produce N-phenethyl-4-piperidinone (NPP).

Reductive amination with aniline: NPP is then reacted with aniline in the presence of a

reducing agent to form 4-anilino-N-phenethylpiperidine (ANPP).

Acylation of ANPP: Finally, ANPP is acylated using propionyl chloride or propionic anhydride

in the presence of a base, such as pyridine, to yield Fentanyl.

Purification: The final product is purified by recrystallization or chromatography to obtain

Fentanyl of high purity.

Mechanism of Action and Signaling Pathway
Fentanyl exerts its effects primarily by acting as a potent agonist at the μ-opioid receptors,

which are G-protein coupled receptors located in the brain, spinal cord, and other tissues.[1]

Upon binding to the μ-opioid receptor, Fentanyl initiates a conformational change in the

receptor, leading to the activation of intracellular signaling pathways. The primary mechanism

involves the inhibition of the enzyme adenylyl cyclase, which leads to a decrease in the

intracellular concentration of cyclic AMP (cAMP). This reduction in cAMP levels modulates the

activity of various downstream effectors, including protein kinase A (PKA).

Activation of the μ-opioid receptor by Fentanyl also leads to the opening of G-protein-coupled

inwardly rectifying potassium (GIRK) channels, causing hyperpolarization of the neuron and a

decrease in neuronal excitability. Additionally, it inhibits the opening of voltage-gated calcium

channels, which reduces the release of neurotransmitters such as substance P, GABA, and

dopamine.

The following diagram illustrates the primary signaling pathway of Fentanyl:
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Fentanyl's primary signaling cascade.

Quantitative Data
The following table summarizes key quantitative parameters for Fentanyl.
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Parameter Value Reference

Potency (vs. Morphine) 50-100x [1]

μ-Opioid Receptor Binding

Affinity (Ki)
0.39 nM N/A

Bioavailability (Transdermal) 92% [1]

Protein Binding 80-85% [1]

Elimination Half-life (IV) 2-4 hours [1]

Key Experimental Workflows
The discovery and characterization of Fentanyl and its analogs involve a series of key

experimental workflows. A generalized workflow for screening and evaluating new opioid

compounds is depicted below.
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Generalized workflow for opioid drug discovery.
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Experimental Protocol: Radioligand Binding Assay for μ-Opioid Receptor

Membrane Preparation: Cell membranes expressing the μ-opioid receptor are prepared from

cell lines (e.g., CHO-K1) or animal tissues (e.g., rat brain).

Radioligand Incubation: The membranes are incubated with a radiolabeled ligand (e.g.,

[³H]DAMGO), a known μ-opioid receptor agonist, in the presence and absence of the test

compound (Fentanyl) at various concentrations.

Separation of Bound and Free Ligand: The incubation mixture is filtered through a glass fiber

filter to separate the receptor-bound radioligand from the free radioligand.

Quantification of Radioactivity: The radioactivity retained on the filter is measured using a

scintillation counter.

Data Analysis: The concentration of the test compound that inhibits 50% of the specific

binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated

using the Cheng-Prusoff equation.

This guide provides a foundational understanding of the discovery, synthesis, and mechanism

of action of Fentanyl, serving as a template for the in-depth technical documentation required

by researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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